Cas no 193630-25-0 (1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-)
193630-25-0 structure
Product Name:1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-
CAS No:193630-25-0
MF:C22H18O4
MW:346.375926494598
CID:6636674
PubChem ID:165344632
Update Time:2024-01-10
1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-
- 3-(3-Ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)-1(3H)-isobenzofuranone
- DTXSID601154218
- 193630-25-0
-
- Inchi: 1S/C22H18O4/c1-2-14-13-16(9-12-20(14)24)22(15-7-10-17(23)11-8-15)19-6-4-3-5-18(19)21(25)26-22/h3-13,23-24H,2H2,1H3
- InChI Key: MQUGNZVUMYKLBY-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(C2=CC=C(O)C(CC)=C2)(C2=CC=C(O)C=C2)O1
Computed Properties
- Exact Mass: 346.12050905g/mol
- Monoisotopic Mass: 346.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.319±0.06 g/cm3(Predicted)
- Boiling Point: 553.8±50.0 °C(Predicted)
- pka: 9.53±0.30(Predicted)
1(3H)-Isobenzofuranone, 3-(3-ethyl-4-hydroxyphenyl)-3-(4-hydroxyphenyl)- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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